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Get Quote

The table below summarizes the key biochemical characteristics of Osoresnontrine as a selective PDE9A

inhibitor.

Property Value / Description

PDE9A IC50 52 nM [1] [2] [3]

Molecular
Weight

311.34 Da [1] [3]

Molecular
Formula

C16H17N5O2 [1]

CAS Number 1189767-28-9 [1] [2] [3]

Purity >98% [1]

Solubility Soluble in DMSO to >100 mM [1]

Selectivity
Profile

Weak activity against PDE1A (IC50 1.4 µM) and PDE1C (IC50 1.0 µM). Activity against

PDE2A, PDE3A, PDE4B, PDE5A, PDE6AB, PDE7A, and PDE10A is negligible (IC50 >

10 µM) [1] [2].
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Osoresnontrine functions by potently and selectively inhibiting Phosphodiesterase 9A (PDE9A). PDE9A is

an enzyme that hydrolyzes and breaks down cyclic guanosine monophosphate (cGMP), a critical second

messenger in cellular signaling [4]. By inhibiting PDE9A, Osoresnontrine elevates and prolongs the

intracellular levels of cGMP, which leads to the enhanced activation of downstream effectors like protein

kinase G (PKG). This cGMP-PKG signaling pathway influences various physiological processes.

Research indicates that PDE9A preferentially regulates cGMP pools generated by natriuretic peptide (NP)

signaling via particulate guanylyl cyclase (pGC), rather than those generated by nitric oxide (NO) signaling

through soluble guanylyl cyclase (sGC) [5] [6] [4]. This key distinction differentiates it from other PDEs like

PDE5A and makes the NP-cGMP-PKG pathway a target for therapeutic intervention.

The following diagram illustrates the proposed signaling pathway regulated by PDE9A inhibition and its

potential functional outcomes, particularly in the context of central nervous system (CNS) and

cardiovascular research.
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Proposed Experimental Applications

While detailed, step-by-step laboratory protocols for using Osoresnontrine are not fully elaborated in the

available public literature, the following outlines its application based on cited research contexts.

In Vitro Cell-Based Assays

Purpose: To investigate the role of PDE9A in models of cardiac hypertrophy or cognitive

function.
General Method: Treat primary neonatal rat cardiomyocytes (RNCMs/NRCMs) or neuronal cell

cultures with a hypertrophic stimulus (e.g., 100 µM Phenylephrine (PE) or 1 µM Endothelin-1
(ET-1)) or other relevant stressor. Co-incubate with Osoresnontrine (a reference concentration

is 500 nM) [7].
Key Readouts:

Hypertrophy: Measure cell surface area and expression of fetal genes (e.g., Nppa,
Nppb).

cGMP Signaling: Quantify intracellular cGMP levels using ELISA or similar techniques.
PKG Activity: Assess downstream PKG activation.

Validation: The anti-hypertrophic effects of PDE9A inhibition are blocked by PKG inhibitors,
confirming the pathway's specificity [5].

In Vivo Animal Studies

Purpose: To evaluate the therapeutic potential of Osoresnontrine in disease models.
General Method: Administer Osoresnontrine orally to rodent models of disease. For example,

in a rat model of isoproterenol (ISO)-induced heart failure, Osoresnontrine was administered
at doses of 1, 3, and 9 mg·kg⁻¹·d⁻¹ for three weeks [7].

Key Readouts:
Cardiac Function: Assessed via echocardiography (e.g., ejection fraction, fractional

shortening).
Molecular Analysis: Measure myocardial cGMP levels, phosphorylation of key proteins

like phospholamban (PLB), and expression of SERCA2a in heart tissue post-sacrifice [7].

Research Context and Potential

Osoresnontrine has been primarily investigated for potential use in central nervous system (CNS) disorders

and cardiovascular diseases.
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CNS Applications: Due to its brain penetrance, it has been studied as a potential treatment for

Alzheimer's disease and schizophrenia, with the aim of enhancing memory and cognitive function
[1] [6].

Cardiovascular Applications: Preclinical studies show that PDE9A inhibition protects against
pathological cardiac hypertrophy, improves calcium handling, and postpones the transition to heart

failure by upregulating the NP-cGMP-PKG pathway [5] [4] [7].

I hope these structured application notes provide a solid foundation for your research planning. Should you

require further details on a specific experimental area, please feel free to ask.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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